Cas no 1220034-69-4 (Benzyl 4-(3-pyrrolidinyloxy)benzoate hydrochloride)

• Product Name: Benzyl 4-(3-pyrrolidinyloxy)benzoate hydrochloride
• CAS No: 1220034-69-4
• MF: C₁₈H₂₀ClNO₃
• MW: 333.809304237366
• CID: 4688347
• Update Time: 2025-10-28

Benzyl 4-(3-pyrrolidinyloxy)benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzyl 4-(3-pyrrolidinyloxy)benzoate hydrochloride
• benzyl 4-(pyrrolidin-3-yloxy)benzoate hydrochloride

• Inchi： 1S/C18H19NO3.ClH/c20-18(21-13-14-4-2-1-3-5-14)15-6-8-16(9-7-15)22-17-10-11-19-12-17;/h1-9,17,19H,10-13H2;1H
• InChI Key： ACGHNNUCKURNNE-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(C(=O)OCC2C=CC=CC=2)=CC=1)C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 346
• Topological Polar Surface Area: 47.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzyl 4-(3-pyrrolidinyloxy)benzoate hydrochloride

Benzyl 4-(3-pyrrolidinyloxy)benzoate Hydrochloride (CAS No. 1220034-69-4): An Overview

Benzyl 4-(3-pyrrolidinyloxy)benzoate hydrochloride (CAS No. 1220034-69-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and pharmacological properties, holds potential applications in various therapeutic areas, including neurology and psychiatry.

The molecular formula of Benzyl 4-(3-pyrrolidinyloxy)benzoate hydrochloride is C₁₈H₂₁NO₃·HCl, and its molecular weight is approximately 335.82 g/mol. The compound features a benzyl group attached to a benzoate moiety, which is further substituted with a pyrrolidinyl ether group. This structural complexity contributes to its diverse biological activities and potential therapeutic effects.

Recent studies have highlighted the potential of Benzyl 4-(3-pyrrolidinyloxy)benzoate hydrochloride as a modulator of neurotransmitter systems. Specifically, it has been shown to interact with serotonin receptors, particularly the 5-HT_1A receptor, which plays a crucial role in regulating mood and anxiety. This interaction suggests that the compound may have antidepressant and anxiolytic properties, making it a promising candidate for the development of novel treatments for mood disorders.

In addition to its effects on serotonin receptors, Benzyl 4-(3-pyrrolidinyloxy)benzoate hydrochloride has also been investigated for its potential as a neuroprotective agent. Preclinical studies have demonstrated that the compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that the compound may have therapeutic potential in preventing or slowing the progression of these debilitating conditions.

The pharmacokinetic properties of Benzyl 4-(3-pyrrolidinyloxy)benzoate hydrochloride have also been studied extensively. Research indicates that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Its ability to cross the blood-brain barrier further enhances its potential as a central nervous system (CNS) therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of Benzyl 4-(3-pyrrolidinyloxy)benzoate hydrochloride in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

In conclusion, Benzyl 4-(3-pyrrolidinyloxy)benzoate hydrochloride (CAS No. 1220034-69-4) represents an exciting area of research in medicinal chemistry and pharmaceutical development. Its unique chemical structure and promising biological activities make it a valuable candidate for the treatment of mood disorders and neurodegenerative diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, contributing to advancements in the field of neuroscience and drug discovery.